
haloxyfop consumer risk assessment validation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Haloxyfop

CAS No.: 69806-34-4

Cat. No.: S569732

Get Quote

Toxicity Profile of Haloxyfop-P-methyl

The following table consolidates experimental data on the effects of haloxyfop-P-methyl on various non-

target organisms.

Organism/System Key Toxicity Findings
Experimental
Concentrations/Doses

Citation

Crustacean
(Chiromantes
dehaani)

Immunotoxicity, glucose
metabolism disruption, oxidative

stress; activated Nrf2/ARE
antioxidant pathway.

0.075, 0.15, 0.3, 0.6, 1.2 mg/L
(21-day exposure)

[1] [2]

Plant (Allium cepa) Cytotoxicity & genotoxicity;
significant root growth inhibition,

DNA damage, chromosomal
abnormalities.

1.19, 2.38, 4.76 mg/L (24-96 h
exposure); EC50 = 2.38 mg/L

[3]

Diatom (Chaetoceros
muelleri)

No observed effect on growth or
photosynthetic efficiency.

Up to 4570 µg/L (Highest
concentration tested)

[4]

Experimental Protocols in Toxicity Studies
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Here are the detailed methodologies from the key studies cited above, which provide examples of protocols

used to generate data for risk assessment.

Protocol for Crustacean Immunotoxicity and Metabolic Study [1] [2]:

Test Organism: Estuarine crabs (Chiromantes dehaani).
Acclimation: Two weeks in controlled conditions (temperature: 25±2°C, pH: 7.1±0.2).

Exposure: 21-day exposure to haloxyfop-P-methyl at concentrations of 0.075, 0.15, 0.3, 0.6,
and 1.2 mg/L.

Sampling: Haemolymph and tissues were collected at 7, 14, and 21 days.
Endpoint Measurements: Biochemical assays for immune enzymes (ACP, AKP, LZM, PO),

metabolic enzymes (LDH, SDH, G6PDH), and antioxidant markers (GSH, TrxR). Gene
expression related to the Nrf2/ARE pathway (ERK, JNK, PKC, Nrf2) was analyzed via

quantitative real-time PCR.

Protocol for Plant Genotoxicity Study (Allium Test) [3]:

Test Organism: Onion (Allium cepa) bulbs.

Exposure: Bulbs were exposed to haloxyfop-P-methyl at 1.19, 2.38, and 4.76 mg/L for 24, 48,
72, and 96 hours. Distilled water was used as a negative control.

Root Growth Inhibition: The EC50 (effective concentration for 50% root growth inhibition) was
determined to be 2.38 mg/L after 96 hours.

Cytogenetic Analysis: The mitotic index (MI) and chromosomal aberrations (CAs) were scored
in root meristem cells stained with acetocarmine.

Comet Assay: Alkaline single-cell gel electrophoresis was performed on root tip cells to
quantify DNA strand breaks.

The Risk Assessment Framework

While specific validated assessments for haloxyfop are not public, the process follows established regulatory

principles. The following diagram illustrates the general workflow for pesticide risk assessment, highlighting

where toxicological data is applied.
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Hazard Identification

Hazard Characterization
(Determine NOAEL, LOAEL, BMD)

Exposure Assessment

Risk Characterization
(Compare Exposure to Reference Values)

Regulatory Decision

Toxicology Studies
(e.g., Animal testing, in vitro assays)

 Informs

Exposure Data
(e.g., Residues in food, environmental monitoring)

 Informs

Human Biomonitoring (HBM)
(Measures internal dose in humans)

 Can improve estimates
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The risk assessment process integrates data from various sources [5]:

Hazard Identification & Characterization: Relies on standardized toxicological studies (like those

summarized above) to identify harmful effects and establish reference doses (e.g., Acceptable Daily
Intake - ADI) [5].

Exposure Assessment: Estimates human exposure via diet, environment, and occupation. Human
Biomonitoring (HBM) can improve this step by providing direct measurements of the chemical or its

metabolites in human tissues, confirming exposure and helping to quantify the internal dose [6].
Risk Characterization: The final step integrates hazard and exposure data to determine the level of

risk and support regulatory decisions, such as setting Maximum Residue Limits (MRLs) in food [5].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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